![molecular formula C11H12ClN3 B6180533 7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride CAS No. 2613381-26-1](/img/no-structure.png)
7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride
Description
“7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride” is a chemical compound . It belongs to the class of heterocyclic nitrogen compounds, specifically the 1,5-naphthyridines . These compounds are of significant importance in the field of medicinal chemistry because many of them exhibit a wide variety of biological activities .
Synthesis Analysis
The synthesis of 1,5-naphthyridines, the class to which our compound belongs, has been extensively studied . Classical synthetic protocols used for the construction of the main 1,5-naphthyridine scaffold include Friedländer, Skraup, Semmlere-Wolff, and hetero-Diels-Alder reactions . These syntheses are classified according to the nature of the cycle fused to the 1,5-naphthyridine ring: carbocycles, nitrogen heterocycles, oxygen heterocycles, and sulphur heterocycles .
Chemical Reactions Analysis
The reactivity of 1,5-naphthyridines has been explored with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .
Physical And Chemical Properties Analysis
The specific physical and chemical properties of “7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride” are not provided in the search results .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7H,8H,9H,10H-pyrido[2,3-c]1,5-naphthyridine hydrochloride involves the condensation of 2-aminonicotinaldehyde with 2-cyanopyridine followed by reduction and hydrolysis.", "Starting Materials": [ "2-aminonicotinaldehyde", "2-cyanopyridine", "Sodium borohydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Condensation of 2-aminonicotinaldehyde with 2-cyanopyridine in ethanol to form 7-cyano-8-(2-pyridyl)-2,3-dihydro-1H-pyrido[2,3-c]1,5-naphthyridine", "Step 2: Reduction of the cyano group using sodium borohydride in ethanol to form 7-amino-8-(2-pyridyl)-2,3-dihydro-1H-pyrido[2,3-c]1,5-naphthyridine", "Step 3: Hydrolysis of the imine group using hydrochloric acid to form 7-amino-8-(2-pyridyl)-1,2,3,4-tetrahydro-1H-pyrido[2,3-c]1,5-naphthyridine hydrochloride" ] } | |
CAS RN |
2613381-26-1 |
Molecular Formula |
C11H12ClN3 |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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